Cas no 1213419-62-5 ((2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol
• CAS No: 1213419-62-5
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 5948542
• PubChem ID: 93812326
• Update Time: 2025-06-12

(2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanol, β-amino-5-methyl-, (βS)-
• (2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol
• EN300-1844330
• 1213419-62-5

• Inchi： 1S/C7H11NOS/c1-5-2-3-7(10-5)6(8)4-9/h2-3,6,9H,4,8H2,1H3/t6-/m0/s1
• InChI Key： BLVLSVVPRJHGQW-LURJTMIESA-N
• SMILES： C1([C@@H](N)CO)SC(C)=CC=1

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 313.6±37.0 °C(Predicted)
• pka: 12.32±0.10(Predicted)

Additional information on (2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol (CAS No. 1213419-62-5)

(2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol, with the CAS number 1213419-62-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amino alcohol derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of a thiophene ring and an enantiomerically pure configuration makes it a valuable building block for the synthesis of complex molecules, particularly in the quest for novel therapeutic agents.

The compound belongs to the class of amino alcohols, which are widely recognized for their role in medicinal chemistry. The stereochemistry of this molecule, specifically the (S)-configuration at the chiral center, is crucial for its biological activity. In recent years, there has been a growing interest in enantiomerically pure compounds due to their enhanced selectivity and reduced side effects in biological systems. The structural motif of (2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol positions it as a promising candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its potential utility in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, and their inhibition is often a key strategy in drug design. The thiophene ring in (2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol can serve as a scaffold for designing molecules that interact with specific protease active sites. Recent studies have demonstrated that thiophene derivatives exhibit potent inhibitory activity against various proteases, including those implicated in inflammatory diseases and cancer.

In addition to its protease inhibition potential, (2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol has shown promise as a precursor in the development of kinase inhibitors. Kinases are another class of enzymes that are frequently targeted in drug discovery due to their involvement in cell signaling pathways. The unique combination of an amino alcohol and a thiophene ring provides multiple sites for functionalization, allowing for the design of highly specific kinase inhibitors. Preliminary computational studies suggest that derivatives of this compound may exhibit high binding affinity to certain kinase domains, making them attractive candidates for further medicinal chemistry optimization.

The synthesis of enantiomerically pure compounds like (2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol is often challenging but increasingly feasible with advances in asymmetric synthesis techniques. Methods such as chiral auxiliary-assisted reactions and transition metal-catalyzed asymmetric transformations have made it possible to produce these compounds with high enantiomeric purity. The ability to access such materials has opened up new avenues for drug discovery, particularly in areas where stereochemical control is paramount.

Recent research has also highlighted the importance of structure-based drug design in developing novel therapeutics. By understanding the three-dimensional structure of target proteins and how potential drugs interact with them, chemists can design molecules that are both potent and selective. The structural features of (2S)-2-amino-2-(5-methylthiophen-2-yl)ethan-1-ol, including its rigid thiophene ring and flexible amino alcohol moiety, make it an ideal candidate for structure-based design approaches. This compound can serve as a starting point for generating libraries of derivatives that can be screened for biological activity.

The versatility of (2S)-2-amino-2-(5-methylthiophen-2-ylolethan- 1- ol) also extends to its use as a ligand in coordination chemistry. The presence of nitrogen and oxygen donor atoms allows it to complex with various metal ions, which can be exploited for catalytic applications or as probes in biochemical assays. Metal complexes derived from this compound have shown interesting properties that could be harnessed in pharmaceutical applications, such as enhanced solubility or improved bioavailability.

In conclusion, (CAS No. 1213419- 62- 5) represents a fascinating molecule with diverse potential applications in pharmaceutical chemistry. Its unique structural features make it a valuable tool for designing novel therapeutic agents targeting proteases, kinases, and other enzymes relevant to human health. As research continues to uncover new synthetic methodologies and biological insights, compounds like this will undoubtedly play an increasingly important role in the development of next-generation drugs.